Cas no 1207034-95-4 (3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide)

• Product Name: 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide
• CAS No: 1207034-95-4
• MF: C₂₅H₂₉N₃O₃S₂
• MW: 483.646063566208
• CID: 5392847
• Update Time: 2025-07-23

3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-methylphenyl)piperazin-1-yl]sulfonyl-N-(3-propan-2-ylphenyl)thiophene-2-carboxamide
• 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide

• Inchi： 1S/C25H29N3O3S2/c1-18(2)20-7-5-8-21(17-20)26-25(29)24-23(10-15-32-24)33(30,31)28-13-11-27(12-14-28)22-9-4-6-19(3)16-22/h4-10,15-18H,11-14H2,1-3H3,(H,26,29)
• InChI Key： ZEYJTNCBXIUEJG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C(C)C)=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC(C)=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 483.165
• Monoisotopic Mass: 483.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide

Introduction to 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide (CAS No: 1207034-95-4)

Compound with the chemical name 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide and a CAS number of 1207034-95-4 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly the presence of a piperazine ring, a sulfonyl group, and a thiophene core, contribute to its unique chemical and pharmacological properties.

The< strong>piperazine moiety is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a phenyl group at the 4-position, which enhances its solubility and bioavailability. The sulfonyl group, located at the 1-position of the piperazine ring, further modulates the pharmacokinetic properties of the molecule by increasing its metabolic stability. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

The thiophene core is another critical component of this compound, providing a rigid aromatic framework that influences its electronic properties and binding affinity to biological targets. Thiophene derivatives have been extensively studied for their therapeutic potential in various diseases, including neurological disorders and cancer. The presence of a carboxamide group at the 2-position of the thiophene ring adds another layer of functionality, enabling interactions with polar residues in biological targets and enhancing binding specificity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and its biological targets. Studies using these techniques have revealed that 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide interacts with proteins in a manner consistent with its intended pharmacological effects. These interactions are primarily mediated by hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding.

In vitro studies have demonstrated that this compound exhibits potent activity against various biological targets relevant to neurological disorders. For instance, it has shown significant binding affinity for serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, preliminary studies suggest that it may also interact with dopamine receptors, making it a potential candidate for treating neurodegenerative diseases like Parkinson's disease.

The< strong>propan-2-yl substituent at the 3-position of the phenyl ring in this compound plays an important role in modulating its pharmacological properties. This group enhances lipophilicity, which is crucial for crossing biological membranes and achieving effective drug delivery. The balance between lipophilicity and polarizability is key to optimizing drug bioavailability and efficacy.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its therapeutic profile. Researchers have explored various strategies for modifying the structure of this molecule to improve its potency, selectivity, and pharmacokinetic properties. For example, replacing the sulfonyl group with other functional groups has been shown to alter the compound's biological activity significantly.

The synthesis of< strong>3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in multi-kilogram quantities, making it feasible for preclinical and clinical studies. The synthetic route typically involves condensation reactions between appropriately substituted thiophene derivatives and piperazine-based intermediates.

The< strong>CAS number 1207034-95-4 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity.

Ongoing research continues to uncover new applications for this compound beyond its initial therapeutic indications. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases. As our understanding of biological systems grows more sophisticated, compounds like< strong>3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-N-[3-(propan-2-yl)phenyl]thiophene-2-carboxamide are poised to play an increasingly important role in medicine.